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Compound of Interest

Compound Name: (-)-Isocorypalmine

Cat. No.: B1197921

An In-depth Examination of the Chemical Properties, Biological Activity, and Experimental
Evaluation of a Promising Dopamine Receptor Ligand.

This technical guide provides a comprehensive overview of (-)-lsocorypalmine, an
isoquinoline alkaloid with significant potential in drug development, particularly in the context of
neurological and psychiatric disorders. This document is intended for researchers, scientists,
and professionals in the field of drug discovery and development, offering detailed information
on its chemical identity, biological targets, and relevant experimental protocols.

Chemical and Physical Properties

(-)-Isocorypalmine, also known as L-Isocorypalmine or (S)-Tetrahydrocolumbamine, is a
natural product isolated from plants of the Corydalis species.[1] Its chemical identity is defined
by the following nomenclature and identifiers:
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Identifier Value

(13aS)-5,8,13,13a-tetrahydro-3,9,10-trimethoxy-

IUPAC Name _ o
6H-dibenzo[a,g]quinolizin-2-ol

CAS Number 483-34-1[2][3]

Molecular Formula C20H23NO4[3]

Molecular Weight 341.4 g/mol [3]
L-Isocorypalmine, (S)-Isocorypalmine,

Synonyms ]
Tetrahydrocolumbamine

InChl Key KDFKJOFJHSVROC-INIZCTEOSA-N

Biological Activity and Quantitative Data

(-)-Isocorypalmine exhibits a distinct pharmacological profile, primarily acting as a ligand for
dopamine receptors. It has been identified as a high-affinity partial agonist of D1 and D5
receptors and a moderate-affinity antagonist of D2, D3, and D4 receptors. This dual action
makes it a molecule of interest for conditions involving dysregulated dopaminergic
neurotransmission, such as cocaine addiction.

Dopamine Receptor Binding Affinities

The binding affinities of (-)-Isocorypalmine for human dopamine D1-5 receptors have been
determined through competitive radioligand binding assays.

Receptor Subtype Ki (nM)
Dopamine D1 6.2
Dopamine D2 41.8
Dopamine Ds 37.3
Dopamine Da 77.4
Dopamine Ds 9.5
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Functional Activity at Dopamine Receptors

The functional activity of (-)-lsocorypalmine has been characterized, revealing its partial
agonist activity at D1-like receptors. The potency (ECso) and efficacy (Emax) are dependent on
the receptor expression levels.

Receptor & Expression

ECso (nM) Emax (% of Dopamine)
Level
Dopamine D1 (High) 39 85%
Dopamine D1 (Moderate) 263 34%

Cytotoxic and Antifungal Activity

In addition to its effects on dopamine receptors, (-)-lsocorypalmine has demonstrated
cytotoxic effects against several cancer cell lines and antifungal properties.

Activity Cell Line / Organism ICso0 (M) / MIC (pg/mL)
Cytotoxicity A549 (Lung Carcinoma) 67.32 uM

SKOV3 (Ovarian Cancer) 47.37 uM

SK-MEL-2 (Melanoma) 47.66 pM

HCT15 (Colon Cancer) 67.32 uM

Antifungal Candida albicans 40-320 pg/mL

Candida glabrata 40-320 pg/mL

Candida krusei 40-320 pg/mL

Candida parapsilosis 40-320 pg/mL

Cryptococcus neoformans 40-320 pg/mL

Signaling Pathways of (-)-Isocorypalmine
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(-)-Isocorypalmine exerts its biological effects by modulating distinct dopamine receptor
signaling cascades. As a partial agonist at D1 and D5 receptors, it stimulates the Gas/olf
protein pathway, leading to the activation of adenylyl cyclase and a subsequent increase in
intracellular cyclic AMP (cCAMP). Conversely, as an antagonist at D2, D3, and D4 receptors, it
blocks the inhibitory effect of dopamine on adenylyl cyclase, which is mediated by the Gai/o
protein.
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Phase 1: Pre-Conditioning (Habituation)

Day 1: Pre-Test
Allow free exploration of all compartments.
Record baseline preference.

Days 2, 4, 6, 8, 10, 12:

Administer (-)-Isocorypalmine + Cocaine.
Confine to one compartment (e.g., Black).

Begin
Conditioning

Days 3,5, 7,9, 11, 13:
Administer Vehicle + Saline.

Confine to other compartment (e.g., White).

Test for
Preference

Phase 3: Post-Condjtioning (Expression)

Day 14: Post-Test

Allow free exploration of all compartments.
Record time spent in each.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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